Cas no 15158-13-1 (Benzene,1,3-dimethyl-2-(4-nitrophenoxy)-)

Benzene,1,3-dimethyl-2-(4-nitrophenoxy)- structure
15158-13-1 structure
Product Name:Benzene,1,3-dimethyl-2-(4-nitrophenoxy)-
CAS No:15158-13-1
MF:C14H13NO3
MW:243.257923841476
CID:169991
PubChem ID:177573
Update Time:2025-04-19

Benzene,1,3-dimethyl-2-(4-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,3-dimethyl-2-(4-nitrophenoxy)-
    • 1,3-Dimethyl-2-(4-nitrophenoxy)benzene
    • 2,6-Dimethylphenyl 4-nitrophenyl ether
    • 15158-13-1
    • AKOS001579491
    • 1-(2,6-Dimethylphenoxy)-4-nitrobenzene
    • InChI=1/C14H13NO3/c1-10-4-3-5-11(2)14(10)18-13-8-6-12(7-9-13)15(16)17/h3-9H,1-2H
    • DTXSID10164804
    • SR-01000395486
    • benzene, 1,3-dimethyl-2-(4-nitrophenoxy)-
    • Ether,p-nitrophenyl 2,6-xylyl
    • p-Nitrophenyl 2,6-xylyl ether
    • SR-01000395486-1
    • Oprea1_014495
    • Inchi: 1S/C14H13NO3/c1-10-4-3-5-11(2)14(10)18-13-8-6-12(7-9-13)15(16)17/h3-9H,1-2H3
    • InChI Key: VKPHCKTVRFIGBX-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)[N+](=O)[O-])C1C(C)=CC=CC=1C

Computed Properties

  • Exact Mass: 243.08959
  • Monoisotopic Mass: 243.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • Density: 1.19
  • Boiling Point: 336.3°Cat760mmHg
  • Flash Point: 135.1°C
  • Refractive Index: 1.589
  • PSA: 52.37
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